![molecular formula C19H18N4O2S B286660 6-[(2,5-Dimethylphenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B286660.png)
6-[(2,5-Dimethylphenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
6-[(2,5-Dimethylphenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 6-[(2,5-Dimethylphenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not well understood. However, studies have shown that it may act by inhibiting certain enzymes and proteins involved in cell division and proliferation, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has a low toxicity profile and does not cause significant adverse effects on normal cells. It has been shown to induce apoptosis (programmed cell death) in cancer cells, leading to the inhibition of tumor growth.
Advantages and Limitations for Lab Experiments
One of the main advantages of 6-[(2,5-Dimethylphenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its low toxicity profile, which makes it a promising candidate for further studies in medicinal chemistry. However, its low solubility in water and other common solvents can make it challenging to work with in lab experiments.
Future Directions
There are several potential future directions for research on 6-[(2,5-Dimethylphenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of more efficient synthesis methods that can produce higher yields of the compound. Another area of interest is the study of its potential applications as an anti-inflammatory agent. Additionally, further studies are needed to elucidate the compound's mechanism of action and to explore its potential as a therapeutic agent for various diseases.
Synthesis Methods
The synthesis method for 6-[(2,5-Dimethylphenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-methoxybenzaldehyde, 2,5-dimethylphenol, and 4-amino-5-mercapto-3-methyl-1,2,4-triazole in the presence of a catalyst. The reaction is carried out under reflux conditions in a solvent such as ethanol or methanol. The resulting product is then purified using column chromatography to obtain the final compound.
Scientific Research Applications
6-[(2,5-Dimethylphenoxy)methyl]-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in various fields of scientific research. One of the most promising applications is in the field of medicinal chemistry, where it has been studied for its potential as an anti-cancer agent. It has also been studied for its antibacterial, antifungal, and antiviral properties.
Properties
Molecular Formula |
C19H18N4O2S |
---|---|
Molecular Weight |
366.4 g/mol |
IUPAC Name |
6-[(2,5-dimethylphenoxy)methyl]-3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C19H18N4O2S/c1-12-4-5-13(2)16(10-12)25-11-17-22-23-18(20-21-19(23)26-17)14-6-8-15(24-3)9-7-14/h4-10H,11H2,1-3H3 |
InChI Key |
JBAXVRBILZWTJW-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)C)OCC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)OC |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OCC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)OC |
Origin of Product |
United States |
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